BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-(2-Mercapto-1-
oxopropyl)-L-valine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(2-Mercapto-1-oxopropyl)-L-
Compound Name: ]
valine

Cat. No.: B132363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and a proposed synthetic route for N-(2-Mercapto-1-oxopropyl)-L-valine. Due to the limited
availability of direct experimental data in peer-reviewed literature, this guide combines
established chemical principles with data for analogous compounds to offer a scientifically
grounded resource.

Chemical Structure and Properties

N-(2-Mercapto-1-oxopropyl)-L-valine is a derivative of the amino acid L-valine, featuring a 2-
mercapto-1-oxopropyl group attached to the amino nitrogen. The presence of a reactive thiol
group makes this compound an interesting candidate for various applications, including as a
potential antioxidant or for conjugation to other molecules.

Below is a summary of its key chemical properties:
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Property Value Source

(2S)-3-methyl-2-(2-

IUPAC Name sulfanylpropanoylamino)butan [1]
oic acid

Molecular Formula C8H15N0O3S [1]

Molecular Weight 205.28 g/mol [1]

CAS Number 1313496-16-0 [1]

Canonical SMILES CC(C)C(C(=0)O)NC(=0)C(C)

S
LPQVCURJKWLHLV-
InChl Key [1]
GDVGLLTNSA-N
XLogP3 0.6 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor
ydrog p 4 1]
Count
Rotatable Bond Count 4 [1]

Structural Diagram:
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Step 1: Thiol Protection
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Step 2: Amide Coupling
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Step 3: Deprotection

. | .
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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